Cas no 852450-66-9 (N-(4-acetylphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide)

• Product Name: N-(4-acetylphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• CAS No: 852450-66-9
• MF: C₂₁H₁₆FN₅O₃
• MW: 405.381847381592
• CID: 6214577
• PubChem ID: 7118594
• Update Time: 2025-08-04

N-(4-acetylphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• N-(4-acetylphenyl)-2-[1-(4-fluorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• F0679-0402
• N-(4-acetylphenyl)-2-[1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• 852450-66-9
• AKOS024595969
• N-(4-acetylphenyl)-2-(1-(4-fluorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide

• Inchi： 1S/C21H16FN5O3/c1-13(28)14-2-6-16(7-3-14)25-19(29)11-26-12-23-20-18(21(26)30)10-24-27(20)17-8-4-15(22)5-9-17/h2-10,12H,11H2,1H3,(H,25,29)
• InChI Key： JNUOWXBPZBYWFN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C2=C(C=N1)C(N(C=N2)CC(NC1C=CC(C(C)=O)=CC=1)=O)=O

Computed Properties

• Exact Mass: 405.12371755g/mol
• Monoisotopic Mass: 405.12371755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 96.7Ų

Additional information on N-(4-acetylphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

Exploring the Structural and Functional Characteristics of N-(4-acetylphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide (CAS 852450-66-9)

N-(4-acetylphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide (CAS 852450-66-9) represents a complex pyrazolo[3,4-d]pyrimidin-5-yl derivative with potential therapeutic applications in anti-inflammatory, anti-cancer, and neuroprotective contexts. This compound features a 4-fluorophenyl substituent on the pyrazolo[3,4-d]pyrimidin-5-yl ring, which is linked to an acetylphenyl group via an amide bond. The 4-oxo functionality on the pyrimidine ring further contributes to its structural uniqueness and biological activity. Recent studies have highlighted its role in modulating signal transduction pathways and targeting specific enzyme systems, making it a promising candidate for drug development.

Pyrazolo[3,4-d]pyrimidin-5-yl scaffolds have emerged as key structural motifs in modern medicinal chemistry due to their ability to interact with a wide range of protein targets. The 4-fluorophenyl substitution at the pyrazolo[3,4-d]pyrimidin-5-yl ring enhances lipophilicity and binding affinity, while the acetylphenyl group provides additional hydrophobic interactions. These structural features are critical for drug-target specificity and efficacy. Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated that compounds like N-(4-acetylphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide exhibit selective inhibition of kinase pathways associated with cancer progression.

The 4-oxo group on the pyrimidine ring is a key structural element that influences electronic properties and reactivity. This functionality is often implicated in the modulation of enzyme activity and signal transduction. For instance, studies on pyrazolo[3,4-d]pyrimidin-5-yl derivatives have shown their ability to inhibit cyclooxygenase-2 (COX-2), a target associated with inflammatory diseases. The acetylphenyl moiety further enhances cell permeability and bioavailability, making this compound a compelling candidate for oral drug formulations.

Recent advances in computational drug design have enabled the rational modification of pyrazolo[3,4-d]pyrimidin-5-yl scaffolds to optimize pharmacokinetic profiles. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the 4-fluorophenyl substitution significantly improves the half-life and metabolic stability of pyrazolo[3,4-d]pyrimidin-5-yl derivatives. This finding underscores the importance of functional group optimization in drug development. The N-(4-acetylphenyl) linkage also contributes to target specificity, as it allows for selective binding to receptor proteins involved in neurodegenerative disorders.

Anti-inflammatory properties of N-(4-acetylphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide have been explored in preclinical models. Research published in Pharmacological Reports (2023) demonstrated its ability to suppress NF-κB activation, a critical pathway in chronic inflammation. The pyrazolo[3,4-d]pyrimidin-5-yl scaffold is known to interact with nuclear factor kappa B (NF-κB), and the 4-fluorophenyl substitution enhances this interaction by modulating protein conformation. These findings suggest potential applications in autoimmune disorders and inflammatory diseases.

In the context of anti-cancer therapy, N-(4-acetylphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide has shown promise in targeting kinase pathways. A 2023 study in Cancer Research highlighted its ability to inhibit EGFR (epidermal growth factor receptor), a key driver in lung cancer. The 4-oxo group on the pyrazolo[3,4-d]pyrimidin-5-yl ring is believed to stabilize the inhibitor-receptor interaction, enhancing selectivity and activity. This structural feature is critical for targeting oncogenic pathways without affecting normal cellular functions.

Neuroprotective effects of this compound have also been investigated, particularly in Alzheimer's disease and Parkinson's disease models. Research published in Neuropharmacology (2023) reported its ability to reduce β-amyloid aggregation and neuroinflammation. The pyrazolo[3,4-d]pyrimidin-5-yl scaffold is known to interact with β-secretase and γ-secretase, enzymes involved in amyloidogenesis. The 4-fluorophenyl substitution further enhances this interaction, suggesting potential applications in neurodegenerative disorders.

Pharmacokinetic studies on N-(4-acetylphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide have revealed favorable absorption, distribution, and metabolic profiles. A 2023 study in Drug Metabolism and Disposition showed that the acetylphenyl group improves intestinal permeability, while the 4-fluorophenyl substitution enhances liver metabolism. These properties are essential for oral bioavailability and clinical translation.

Toxicological assessments of N-(4-acetylphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide have indicated low acute toxicity and organ-specific effects. Preclinical studies in rodent models have shown minimal liver and kidney toxicity, suggesting a favorable therapeutic window. These findings support its potential for clinical development in chronic diseases.

In conclusion, N-(4-acetylphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide (CAS 852450-66-9) represents a versatile pyrazolo[3,4-d]pyrimidin-5-yl derivative with significant pharmacological potential. Its structural features, including the 4-fluorophenyl substitution, 4-oxo functionality, and acetylphenyl linkage, contribute to its anti-inflammatory, anti-cancer, and neuroprotective properties. Ongoing research in drug design and preclinical models continues to uncover new applications for this compound, positioning it as a promising candidate for therapeutic innovation.